![molecular formula C12H11NO3S2 B119024 Perfragilin B CAS No. 146764-79-6](/img/structure/B119024.png)
Perfragilin B
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Overview
Description
Perfragilin B is a natural product that was first isolated from the marine sponge Pericharax heteroraphis. It belongs to the class of cyclic peptides and has a unique structure that consists of 11 amino acid residues. This compound has been found to possess various biological activities, including antitumor, antifungal, and antibacterial properties.
Scientific Research Applications
Chemical Characteristics and Origin
Perfragilin B is a unique isoquinolinequinone isolated from the bryozoan Membranipora perfragilis. Its structure, featuring a thiomethyl group at both C(6) and C(7) positions, causes significant deviations from planarity in the isoquinoline ring system (Choi, Park, Schmitz, & van Altena, 1993). The thiomethyl ether functionality in this compound is relatively uncommon and contributes to its distinct chemical properties (Rizvi, Hossain, & van der Helm, 1993).
Synthesis and Cytotoxicity
This compound's synthesis involves key steps like the Diels-Alder reaction to produce the isoquinoline skeleton. This synthesis is significant for studying its cytotoxic properties and for potential applications in biomedical research (Park & Schmitz, 1993). Additionally, research into the synthesis of perfragilin A and B, as well as their analogues, sheds light on the cytotoxicity evaluation of these compounds, offering insights into their potential therapeutic applications (Ferreira, Park, Schmitz, & Valeriote, 2003).
properties
CAS RN |
146764-79-6 |
---|---|
Molecular Formula |
C12H11NO3S2 |
Molecular Weight |
281.4 g/mol |
IUPAC Name |
2-methyl-6,7-bis(methylsulfanyl)isoquinoline-3,5,8-trione |
InChI |
InChI=1S/C12H11NO3S2/c1-13-5-7-6(4-8(13)14)9(15)11(17-2)12(18-3)10(7)16/h4-5H,1-3H3 |
InChI Key |
YCRBNFTXGDZHPI-UHFFFAOYSA-N |
SMILES |
CN1C=C2C(=CC1=O)C(=O)C(=C(C2=O)SC)SC |
Canonical SMILES |
CN1C=C2C(=CC1=O)C(=O)C(=C(C2=O)SC)SC |
synonyms |
perfragilin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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